Cas no 918445-06-4 (Benzenamine, 2-methyl-5-propoxy-)

• Product Name: Benzenamine, 2-methyl-5-propoxy-
• CAS No: 918445-06-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 775521
• PubChem ID: 39236019
• Update Time: 2025-04-19

Benzenamine, 2-methyl-5-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-5-propoxy-
• 2-methyl-5-propoxyaniline
• Methyl-5-propoxybenzenamine
• POIUBBFYVAZOLB-UHFFFAOYSA-N
• SCHEMBL4227827
• DTXSID50653560
• 918445-06-4
• 2-Methyl-5-propoxybenzenamine

• Inchi： 1S/C10H15NO/c1-3-6-12-9-5-4-8(2)10(11)7-9/h4-5,7H,3,6,11H2,1-2H3
• InChI Key： POIUBBFYVAZOLB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)N)CCC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų